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Compound of Interest

Compound Name: 3,5-Dimethylphenol

Cat. No.: B042653

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, isomerism, and
physicochemical properties of xylenaols. It includes detailed experimental protocols for their
analysis and visualization of their chemical structures to serve as a valuable resource for
professionals in research and development.

Introduction to Xylenols

Xylenols, also known as dimethylphenols, are a group of aromatic organic compounds with the
chemical formula (CHs)2CeH3sOH.[1] They are derivatives of phenol containing two methyl
groups attached to the benzene ring.[1] The term "xylenol" is a portmanteau of xylene and
phenol.[1] There are six structural isomers of xylenol, each differing in the relative positions of
the two methyl groups and the hydroxyl group on the benzene ring.[1] These isomers exhibit
distinct physical and chemical properties, making their separation and identification crucial for
various industrial and research applications. Xylenols are commercially significant as
precursors in the manufacturing of antioxidants, engineering resins like poly(p-phenylene
oxide) (PPO), and disinfectants.[1]

Molecular Structure and Isomerism

The six isomers of xylenol are named based on the locant numbers of the methyl and hydroxyl
groups on the benzene ring. The hydroxyl group is assigned position 1. The isomers are: 2,3-
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dimethylphenol, 2,4-dimethylphenol, 2,5-dimethylphenol, 2,6-dimethylphenol, 3,4-
dimethylphenol, and 3,5-dimethylphenol.

Below are the molecular structures of the six xylenol isomers, generated using the DOT
language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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